4-chloro-N-(4-{[(4-methyl-2-pyrimidinyl)amino]sulfonyl}phenyl)benzenesulfonamide

• IUPAC Name: 4-[(4-chlorophenyl)sulfonylamino]-N-(4-methylpyrimidin-2-yl)benzenesulfonamide
• InChI: InChI=1S/C17H15ClN4O4S2/c1-12-10-11-19-17(20-12)22-28(25,26)16-8-4-14(5-9-16)21-27(23,24)15-6-2-13(18)3-7-15/h2-11,21H,1H3,(H,19,20,22)
• InChI Key: OLWKPHCTHRSDLW-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NC=C1)NS(=O)(=O)C2=CC=C(C=C2)NS(=O)(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C17H15ClN4O4S2
• Molecular Weight: 438.9 g/mol

Description

4-chloro-N-(4-{[(4-methyl-2-pyrimidinyl)amino]sulfonyl}phenyl)benzenesulfonamide, commonly known as CP-690,550, is a small molecule inhibitor of Janus kinase 3 (JAK3). JAK3 is a tyrosine kinase that plays a crucial role in the signaling pathways of cytokine receptors, particularly those of the common gamma chain (γc) family. CP-690,550 has been extensively studied for its potential therapeutic applications in various immune-mediated diseases, such as rheumatoid arthritis, psoriasis, and inflammatory bowel disease.

Mechanism of Action

CP-690,550 exerts its therapeutic effects by selectively inhibiting 4-chloro-N-(4-{[(4-methyl-2-pyrimidinyl)amino]sulfonyl}phenyl)benzenesulfonamide, which is a key component of the signaling pathways of cytokine receptors, particularly those of the γc family. By inhibiting this compound, CP-690,550 blocks the downstream signaling of cytokines such as interleukin-2 (IL-2), IL-4, IL-7, IL-9, IL-15, and IL-21, which are involved in the activation and proliferation of T cells and B cells. This results in the suppression of the immune response and the reduction of inflammation.
Biochemical and Physiological Effects
CP-690,550 has been shown to have a number of biochemical and physiological effects. In preclinical studies, CP-690,550 has been shown to reduce the production of pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α), interleukin-6 (IL-6), and interferon-gamma (IFN-γ), and to increase the production of anti-inflammatory cytokines, such as IL-10. CP-690,550 has also been shown to reduce the activation and proliferation of T cells and B cells, and to inhibit the migration of immune cells to sites of inflammation.

Advantages and Limitations for Lab Experiments

CP-690,550 has several advantages for use in lab experiments. It is a highly selective inhibitor of 4-chloro-N-(4-{[(4-methyl-2-pyrimidinyl)amino]sulfonyl}phenyl)benzenesulfonamide, which makes it a valuable tool for studying the role of this compound in immune-mediated diseases. CP-690,550 has also been extensively studied in preclinical and clinical trials, which means that there is a significant amount of data available on its pharmacological properties and therapeutic potential. However, CP-690,550 has several limitations for use in lab experiments. It is a small molecule inhibitor, which means that it may have off-target effects on other kinases or signaling pathways. In addition, CP-690,550 has a relatively short half-life, which may limit its efficacy in certain experimental settings.

Future Directions

There are several future directions for research on CP-690,550. One area of interest is the development of more selective 4-chloro-N-(4-{[(4-methyl-2-pyrimidinyl)amino]sulfonyl}phenyl)benzenesulfonamide inhibitors with improved pharmacokinetic properties. Another area of interest is the identification of biomarkers that can predict the response to CP-690,550 in different patient populations. Additionally, there is interest in exploring the potential of CP-690,550 in combination with other immunomodulatory agents, such as biologics or other small molecule inhibitors. Finally, there is interest in exploring the potential of CP-690,550 in other immune-mediated diseases, such as multiple sclerosis or systemic lupus erythematosus.

Scientific Research Applications

CP-690,550 has been extensively studied for its potential therapeutic applications in various immune-mediated diseases. In preclinical studies, CP-690,550 has been shown to significantly reduce inflammation and joint damage in animal models of rheumatoid arthritis and psoriasis. In clinical trials, CP-690,550 has demonstrated significant efficacy in the treatment of rheumatoid arthritis, psoriasis, and inflammatory bowel disease.